3-Amino-4-anilinothieno[2,3-b]pyridine-2-carboxamide

• CAS No.: 147992-83-4
• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34g/mol
• IUPAC Name: 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C14H12N4OS/c15-11-10-9(18-8-4-2-1-3-5-8)6-7-17-14(10)20-12(11)13(16)19/h1-7H,15H2,(H2,16,19)(H,17,18)
• InChI Key: WZUJMBPFVFURFH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC2=C3C(=C(SC3=NC=C2)C(=O)N)N

Description

3-Amino-4-anilinothieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C14H12N4OS and its molecular weight is 284.34g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20 mg trifluoromethanesulfonic acid 3-amino-2-carbamoyl-thieno[2,3-b]pyridin-4-yl ester and 27 microL aniline in 1 mL of THF was heated at 55° C. overnight under Ar. The reaction was applied to a 2 mm silica gel prep plate that was developed twice in 5% MeOH—CH2Cl2. The band was eluted with 50% MeOH—CH2Cl2 to get 18 mg. This was dissolved in 5% MeOH—CH2Cl2, filtered, concentrated, and dried in vacuo at 60° C. overnight to provide 10.5 mg of the title compound as a yellow-green solid.